2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide

• Molecular Formula: C14H9Cl2F2NO
• Molecular Weight: 316.1 g/mol
• IUPAC Name: 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C14H9Cl2F2NO/c15-10-2-1-3-11(16)9(10)7-14(20)19-13-5-4-8(17)6-12(13)18/h1-6H,7H2,(H,19,20)
• InChI Key: KPWILMYQZJRWDB-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Cl)CC(=O)NC2=C(C=C(C=C2)F)F)Cl

Description

2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide, also known as DCF, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DCF is a member of the acetanilide class of compounds, which are known for their analgesic and anti-inflammatory properties.

Scientific Research Applications

2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide has been the subject of numerous scientific research studies due to its potential applications in various fields. One of the most promising applications of 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide is in the field of cancer research. Studies have shown that 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide has potent anti-cancer properties and can inhibit the growth of various cancer cell lines. 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide has also been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis.

Mechanism of Action

The mechanism of action of 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. By inhibiting COX-2, 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide is able to reduce inflammation and pain. 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects
2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide has been shown to have analgesic properties, making it a potential treatment for pain. 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide has also been shown to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide for lab experiments is its relatively simple synthesis method. 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide is also relatively stable and can be stored for long periods of time without degradation. However, one limitation of 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide. One area of interest is the development of more potent analogs of 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide that could be used as anti-cancer agents. Another area of interest is the investigation of the potential use of 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide in the treatment of other inflammatory diseases, such as asthma. Additionally, more research is needed to fully understand the mechanism of action of 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide and its potential applications in various fields.
Conclusion
In conclusion, 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide is a chemical compound with potential applications in various fields, including cancer research and the treatment of inflammatory diseases. 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide is synthesized using a relatively simple multi-step process and has been the subject of numerous scientific research studies. While the mechanism of action of 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide is not fully understood, it is believed to work by inhibiting the activity of COX-2 and inducing apoptosis in cancer cells. Further research is needed to fully understand the potential applications of 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide and to develop more potent analogs of the compound.

Synthesis Methods

2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide is synthesized using a multi-step process that involves the reaction of 2,6-dichloroaniline with 2,4-difluoroaniline in the presence of acetic anhydride and triethylamine. The resulting product is then treated with acetic acid and hydrogen peroxide to yield the final product, 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide. The synthesis of 2-(2,6-dichlorophenyl)-N-(2,4-difluorophenyl)acetamide is relatively straightforward and can be performed in a laboratory setting with relative ease.